2,6-Dinitrotoluene 2,6-Dinitrotoluene 2,6-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water. (USCG, 1999)
2,6-dinitrotoluene is a dinitrotoluene carrying nitro substituents at positions 2 and 6. It has a role as a genotoxin.
Both 2,4-DNT and 2,6-DNT are pale yellow solids with a slight odor. They are two of the six forms of the chemical called dinitrotoluene (DNT). DNT is not a natural substance. It is made by mixing toluene with nitric acid. DNT is usually used to make flexible polyurethane foams used in the bedding and furniture industries. DNT is also used to produce explosives, ammunition, and dyes. It is also used in the air bags of automobiles.
Brand Name: Vulcanchem
CAS No.: 606-20-2
VCID: VC21119712
InChI: InChI=1S/C7H6N2O4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3
SMILES: CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
Molecular Weight: 182.13 g/mol

2,6-Dinitrotoluene

CAS No.: 606-20-2

Cat. No.: VC21119712

Molecular Formula: C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4

Molecular Weight: 182.13 g/mol

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2,6-Dinitrotoluene - 606-20-2

Specification

Description 2,6-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water. (USCG, 1999)
2,6-dinitrotoluene is a dinitrotoluene carrying nitro substituents at positions 2 and 6. It has a role as a genotoxin.
Both 2,4-DNT and 2,6-DNT are pale yellow solids with a slight odor. They are two of the six forms of the chemical called dinitrotoluene (DNT). DNT is not a natural substance. It is made by mixing toluene with nitric acid. DNT is usually used to make flexible polyurethane foams used in the bedding and furniture industries. DNT is also used to produce explosives, ammunition, and dyes. It is also used in the air bags of automobiles.
CAS No. 606-20-2
Molecular Formula C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
Molecular Weight 182.13 g/mol
IUPAC Name 2-methyl-1,3-dinitrobenzene
Standard InChI InChI=1S/C7H6N2O4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3
Standard InChI Key XTRDKALNCIHHNI-UHFFFAOYSA-N
SMILES CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Boiling Point Decomposes (NTP, 1992)
300.0 °C
285 °C
Decomposes
Colorform Yellow rhombic crystals
Yellow to red solid
Flash Point 404 °F (NTP, 1992)
404 °F (closed cup)
207 °C c.c.
404°F
Melting Point 151 °F (NTP, 1992)
66.0 °C
66 °C
151°F

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